Cas no 1177272-66-0 (1-Ethyl-3-methyl-1H-pyrazole-4-carbohydrazide)

1-Ethyl-3-methyl-1H-pyrazole-4-carbohydrazide is a heterocyclic carbohydrazide derivative with potential applications in pharmaceutical and agrochemical research. Its pyrazole core structure offers versatility as a building block for synthesizing biologically active compounds, particularly in the development of antimicrobial, antifungal, and anti-inflammatory agents. The ethyl and methyl substituents enhance its lipophilicity, potentially improving membrane permeability in drug design. The carbohydrazide functional group provides a reactive site for further derivatization, enabling the creation of hydrazone or heterocyclic hybrids. This compound is of interest in medicinal chemistry due to its balanced reactivity and stability, making it a useful intermediate for exploratory synthesis. Proper handling under controlled conditions is recommended due to its potential reactivity.

1-Ethyl-3-methyl-1H-pyrazole-4-carbohydrazide structure

1177272-66-0 structure

Product Name:1-Ethyl-3-methyl-1H-pyrazole-4-carbohydrazide

CAS No:1177272-66-0

MF:C₇H₁₂N₄O

MW:168.196380615234

MDL:MFCD12030797

CID:1068150

PubChem ID:46318394

Update Time:2025-05-27

1-Ethyl-3-methyl-1H-pyrazole-4-carbohydrazide Chemical and Physical Properties

Names and Identifiers

- 1-Ethyl-3-methyl-1H-pyrazole-4-carbohydrazide
- 1-ethyl-3-methyl-1H-pyrazole-4-carbohydrazide(SALTDATA: FREE)
- Ambcb4040370
- FT-0683807
- I14-26810
- MolPort-008-154-615
- 1-ethyl-3-methylpyrazole-4-carbohydrazide
- CS-0318755
- AKOS002657189
- 1H-pyrazole-4-carboxylic acid, 1-ethyl-3-methyl-, hydrazide
- 1177272-66-0
- ALBB-014002
- SCHEMBL22979377
- MFCD12030797
- DTXSID90673681
- SB86093
- LS-04403
- MDL： MFCD12030797
- Inchi： 1S/C7H12N4O/c1-3-11-4-6(5(2)10-11)7(12)9-8/h4H,3,8H2,1-2H3,(H,9,12)
- InChI Key： XVABQBAMZSUCNI-UHFFFAOYSA-N
- SMILES： O=C(C1=CN(CC)N=C1C)NN

Computed Properties

Exact Mass: 168.10111102g/mol
Monoisotopic Mass: 168.10111102g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 173
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.5
Topological Polar Surface Area: 72.9Å²

1-Ethyl-3-methyl-1H-pyrazole-4-carbohydrazide Security Information

HazardClass：IRRITANT

1-Ethyl-3-methyl-1H-pyrazole-4-carbohydrazide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Matrix Scientific	063783-500mg	1-Ethyl-3-methyl-1H-pyrazole-4-carbohydrazide	1177272-66-0		500mg	$158.00	2023-09-10
Chemenu	CM275776-5g	1-Ethyl-3-methyl-1H-pyrazole-4-carbohydrazide	1177272-66-0	95%	5g	$620	2021-08-18
TRC	B434443-50mg	1-Ethyl-3-methyl-1H-pyrazole-4-carbohydrazide	1177272-66-0		50mg	$ 50.00	2022-06-07
TRC	B434443-100mg	1-Ethyl-3-methyl-1H-pyrazole-4-carbohydrazide	1177272-66-0		100mg	$ 65.00	2022-06-07
TRC	B434443-500mg	1-Ethyl-3-methyl-1H-pyrazole-4-carbohydrazide	1177272-66-0		500mg	$ 80.00	2022-06-07
abcr	AB267106-1 g	1-Ethyl-3-methyl-1H-pyrazole-4-carbohydrazide	1177272-66-0		1g	€128.10	2023-04-26
Chemenu	CM275776-1g	1-Ethyl-3-methyl-1H-pyrazole-4-carbohydrazide	1177272-66-0	95%	1g	$198	2023-02-03
Fluorochem	061295-1g	1-Ethyl-3-methyl-1H-pyrazole-4-carbohydrazide	1177272-66-0	95%	1g	￡58.00	2022-03-01
Fluorochem	061295-5g	1-Ethyl-3-methyl-1H-pyrazole-4-carbohydrazide	1177272-66-0	95%	5g	￡167.00	2022-03-01
Fluorochem	061295-10g	1-Ethyl-3-methyl-1H-pyrazole-4-carbohydrazide	1177272-66-0	95%	10g	￡280.00	2022-03-01

1-Ethyl-3-methyl-1H-pyrazole-4-carbohydrazide Related Literature

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Additional information on 1-Ethyl-3-methyl-1H-pyrazole-4-carbohydrazide

Comprehensive Overview of 1-Ethyl-3-methyl-1H-pyrazole-4-carbohydrazide (CAS No. 1177272-66-0)

1-Ethyl-3-methyl-1H-pyrazole-4-carbohydrazide (CAS No. 1177272-66-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic derivative, featuring a pyrazole core, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its carbohydrazide functional group, which offers unique reactivity for synthesizing novel bioactive molecules.

In recent years, the demand for pyrazole-based compounds has surged due to their versatility in medicinal chemistry. The 1-Ethyl-3-methyl-1H-pyrazole-4-carbohydrazide structure is often explored as a building block for antimicrobial agents and anticancer drugs, aligning with current trends in combating antibiotic resistance and personalized medicine. Its molecular framework allows for targeted modifications, making it a valuable intermediate in high-throughput screening libraries.

The compound's CAS No. 1177272-66-0 serves as a critical identifier in regulatory documentation and patent filings. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity. With growing interest in green chemistry, synthetic routes for this compound increasingly emphasize solvent-free reactions or biodegradable catalysts—a topic frequently searched in academic databases.

Beyond pharmaceuticals, 1-Ethyl-3-methyl-1H-pyrazole-4-carbohydrazide finds niche applications in crop protection formulations. Its mode of action against plant pathogens is under investigation, coinciding with global discussions on sustainable agriculture. The compound’s stability under varying pH conditions makes it a candidate for controlled-release formulations, addressing queries about eco-friendly pest management.

From a commercial perspective, suppliers often highlight its high purity grade (>98%) and compliance with REACH regulations. FAQs in procurement portals commonly inquire about storage conditions (recommended: 2–8°C in inert atmosphere) and scalability of synthesis—topics reflecting industry priorities for cost-effective bulk production.

Innovative research also explores this compound’s role in functional materials, such as metal-organic frameworks (MOFs) for gas storage. Such interdisciplinary applications resonate with searches for "smart materials" and "energy storage solutions," demonstrating its relevance beyond traditional chemistry sectors.

In summary, 1-Ethyl-3-methyl-1H-pyrazole-4-carbohydrazide (CAS No. 1177272-66-0) represents a multifaceted tool for modern science. Its adaptability across drug development, agriculture, and advanced materials ensures continued interest, while optimized synthesis methods respond to the demand for sustainable chemical processes—a key concern in 2024’s scientific landscape.